molecular formula C6H13N B1467603 (2-Methylcyclobutyl)methanamine CAS No. 1518540-73-2

(2-Methylcyclobutyl)methanamine

Cat. No.: B1467603
CAS No.: 1518540-73-2
M. Wt: 99.17 g/mol
InChI Key: IAYACHHAXQZZTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Methylcyclobutyl)methanamine is a primary amine featuring a cyclobutane ring substituted with a methyl group at the 2-position and an aminomethyl group. Its molecular formula is C₆H₁₃N, with a molar mass of 99.18 g/mol. The strained cyclobutane ring confers unique conformational and electronic properties, distinguishing it from larger cycloalkanes or aromatic analogs.

Properties

CAS No.

1518540-73-2

Molecular Formula

C6H13N

Molecular Weight

99.17 g/mol

IUPAC Name

(2-methylcyclobutyl)methanamine

InChI

InChI=1S/C6H13N/c1-5-2-3-6(5)4-7/h5-6H,2-4,7H2,1H3

InChI Key

IAYACHHAXQZZTQ-UHFFFAOYSA-N

SMILES

CC1CCC1CN

Canonical SMILES

CC1CCC1CN

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name Molecular Formula Molar Mass (g/mol) Key Features
(2-Methylcyclobutyl)methanamine C₆H₁₃N 99.18 Strained cyclobutane, methyl substitution, primary amine
[2-(Aminomethyl)cyclobutyl]methanamine (trans-1,2-bis(aminomethyl)cyclobutane) C₆H₁₄N₂ 114.19 Two primary amines, trans-configuration, potential chelating agent
(5-Chlorothiophen-2-yl)(cyclobutyl)methanamine C₉H₁₂ClNS 201.72 Cyclobutyl-thiophene hybrid, chloro-substitution, moderate lipophilicity
(5-Phenylfuran-2-yl)methanamine C₁₁H₁₁NO 173.21 Aromatic furan, urea/carboxyl linkers enhance SIRT2 inhibition
(9-Ethyl-9H-carbazol-3-yl)methanamine C₁₅H₁₆N₂ 224.30 Carbazole core, selective dopamine D3 receptor antagonism (Ki = 144.7 nM)

Key Observations :

  • Ring Strain vs.
  • Lipophilicity : The absence of aromatic rings in (2-Methylcyclobutyl)methanamine likely results in lower clogP (~1.5–2.0) compared to (5-Phenylfuran-2-yl)methanamine (clogP = 5.14) or carbazole derivatives, improving aqueous solubility .
Receptor Binding and Selectivity
  • (9-Ethyl-9H-carbazol-3-yl)methanamine : Exhibits D3R selectivity (Ki = 144.7 nM) over D2R (<15% inhibition at 10 µM). The carbazole scaffold enables π-π stacking with aromatic residues in dopamine receptors .
  • (2-Methylcyclobutyl)methanamine: No direct data, but aliphatic cyclobutane derivatives are explored in GABA transporter inhibition (e.g., ) and antimicrobial agents (e.g., thiourea derivatives in ).
Enzyme Inhibition
  • (5-Phenylfuran-2-yl)methanamine Derivatives : Potent SIRT2 inhibitors (e.g., compound 20: 33% inhibition at 10 µM). Urea linkers and 4-carboxyl groups are critical for activity .
  • Cyclobutane Analogs: Limited enzymatic data, but cyclobutyl groups in probes (e.g., ) modulate fluorescence via steric effects on metal ion binding.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.